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Cat. No.: S625642

Get Quote

Purity and Specification Data

The quantitative data for Ayanin from different suppliers is summarized in the table below for easy

comparison.

Parameter Supplier A (TargetMol) Supplier B (ALB Technology)

CAS Number 572-32-7 [1] 572-32-7 [2]

Molecular Formula C18H16O7 [1] C18H16O7 [2]

Molecular Weight 344.32 [1] 344.32 [2]

Purity 99.65% [1] 98% [2]

Analytical Methods (Information not specified in search results) HPLC, NMR [2]

Pack Size 1 mg - 200 mg [1] 5 mg [2]

Experimental Protocols for Purity Verification

While the search results do not provide detailed, step-by-step lab procedures for Ayanin, they confirm that

High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) are
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standard methods for verifying its purity and identity [2]. The following protocols outline the general

application of these techniques.

1. High-Performance Liquid Chromatography (HPLC) Method HPLC separates the components in a

sample to determine the percentage of the target compound.

Sample Preparation: Dissolve the Ayanin sample in a suitable high-purity solvent like DMSO to a

known concentration (e.g., 1 mg/mL). Ensure the sample is completely dissolved and homogeneous.
Filter the solution through a 0.22 μm membrane filter to remove any particulate matter.

Instrument Setup:
Column: Use a reverse-phase C18 column.

Mobile Phase: A common starting point is a gradient of water (with 0.1% formic acid) and
acetonitrile.

Flow Rate: 1.0 mL/min.
Detection: Ultraviolet (UV) detection at a wavelength suitable for flavonoids (e.g., 254 nm or

350 nm).
Column Temperature: Maintain at 40°C.

Execution and Analysis:
Inject the prepared sample.

Run the HPLC gradient and record the chromatogram.
The purity is calculated by determining the area percentage of the Ayanin peak relative to the

total area of all peaks in the chromatogram. A purity of 99.65% indicates that the Ayanin peak
constitutes that percentage of the total integrated area.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy Method NMR is used to confirm the molecular

structure and identity of the compound.

Sample Preparation: Dissolve a precise amount of Ayanin (typically 2-5 mg) in a deuterated solvent
like DMSO-d6.

Data Acquisition:
Transfer the solution to a high-quality NMR tube.

Acquire standard 1D and 2D NMR spectra (e.g., ¹H NMR, ¹³C NMR, COSY, HSQC).
Data Interpretation: Analyze the obtained spectra and verify that the chemical shifts, coupling

constants, and integration ratios match the known structure of Ayanin. The absence of extraneous
peaks in the ¹H NMR spectrum is a key indicator of high purity.

Experimental Workflow and Verification Pathway
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To help visualize the purity verification process and the relationship between Ayanin's identity and its

analytical methods, I have created the following diagrams using Graphviz.

Diagram 1: Ayanin Purity Verification Workflow This diagram outlines the key decision points and

methods in the verification process.
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Diagram 2: Ayanin Identity and Analysis Relationship This diagram shows how Ayanin's chemical

identity links to the analytical techniques used for verification.

Frequently Asked Questions (FAQs)

Q1: The HPLC report shows a purity of 98%, but the supplier claims 99.65%. What could be the

reason?

A: Discrepancies can arise from different calculation methods. The supplier's higher value may be the
area percentage from a specific wavelength, while a lower value could be a peak area normalized
at all wavelengths, which is more sensitive to impurities. Always request the Certificate of Analysis
(CoA) detailing the exact method used [1] [2].

Q2: How should I handle and store Ayanin to maintain its purity for long-term research?

A: For long-term stability, Ayanin should be stored as a powder at -20°C. When dissolved, prepare a
concentrated stock solution in DMSO (e.g., 245 mg/mL) and store it at -80°C for up to one year. Avoid

repeated freeze-thaw cycles [1].

Q3: Besides HPLC, what other technique can I use to confirm that the compound is indeed Ayanin?

A: NMR spectroscopy is the primary technique for structural confirmation. It verifies the compound's
identity by analyzing its hydrogen and carbon skeleton, ensuring it matches the known structure of

Ayanin [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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